N-1,3-benzodioxol-5-yl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-(2-methoxy-5-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H24N2O6S/c1-14-3-5-18(27-2)20(11-14)30(25,26)23-9-7-15(8-10-23)21(24)22-16-4-6-17-19(12-16)29-13-28-17/h3-6,11-12,15H,7-10,13H2,1-2H3,(H,22,24)
• InChI Key: TZLBTEYBQWCAFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H24N2O6S
• Molecular Weight: 432.5 g/mol

Description

The compound appears to contain several functional groups, including a benzodioxol group, a methoxy group, a sulfonyl group, and a piperidine group. These groups are common in many organic compounds and can confer a variety of properties to the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. For example, the benzodioxol group might undergo electrophilic aromatic substitution, and the piperidine group might act as a base.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be predicted, such as solubility and melting point, but without specific data, a detailed analysis isn’t possible.

Mechanism of Action

The mechanism of action would depend on the biological context. For example, some compounds with a benzodioxol group have been found to have anticancer activity.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it is handled and used. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, if it has biological activity, it could be studied as a potential therapeutic agent.